Cas no 71879-27-1 (2,2'-Bipyridine, 4,4'-dioctadecyl-)

• Product Name: 2,2'-Bipyridine, 4,4'-dioctadecyl-
• CAS No: 71879-27-1
• MF: C₄₆H₈₀N₂
• MW: 661.140813827515
• CID: 1751818
• PubChem ID: 14767437
• Update Time: 2025-04-21

2,2'-Bipyridine, 4,4'-dioctadecyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyridine, 4,4'-dioctadecyl-
• 4,4'-dioctadecyl-2,2'-bipyridine
• 4,4'-dioctadecyl-2,2'-bipyridyl
• 71879-27-1
• SCHEMBL7964430
• J-400513

• Inchi： 1S/C46H80N2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-43-37-39-47-45(41-43)46-42-44(38-40-48-46)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37-42H,3-36H2,1-2H3
• InChI Key： QZDIRWTYEDSPHD-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1C1C=C(C=CN=1)CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 660.6326
• Monoisotopic Mass: 660.63215056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 48
• Rotatable Bond Count: 35
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78